Cas no 313657-51-1 (1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine)

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine is a specialized chemical intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a hydroxyphenyl group and a tert-butoxycarbonyl (Boc)-protected piperazine moiety, offering versatility in further functionalization. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for controlled synthetic applications. The phenolic hydroxyl group enhances reactivity in coupling reactions or metal coordination. This compound is particularly useful in the development of pharmacologically active molecules, where precise modification of the piperazine scaffold is required. Its well-defined reactivity profile ensures reproducibility in complex synthetic pathways.
1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine structure
313657-51-1 structure
Product Name:1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
CAS No:313657-51-1
MF:C15H22N2O3
MW:278.346784114838
MDL:MFCD04115062
CID:301015
PubChem ID:11543684
Update Time:2025-11-02

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-(2-hydroxyphenyl)-, 1,1-dimethylethyl ester
    • 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
    • 1-(2-hydroxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
    • 1-(2-HYDROXYPHENYL)PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER,
    • 1-Boc-4-(2-hydroxy-phenyl)-piperazine
    • tert-butyl 4-(2-hydroxyphenyl)piperazine-1-carboxylate
    • 1-tert-butoxycarbonyl-4-(2-hydroxyphenyl)piperazine
    • 4-(2-hydroxyphenyl)piperazine-1-carboxylic acid t-butyl ester
    • 4-(2-Hydroxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • AB19545
    • AGN-PC-00B9A5
    • CTK4G6963
    • N-(2-hydroxyphenyl)-4-t-butoxycarbonyl-piperazine
    • SureCN2382922
    • Tert-
    • DTXSID50468333
    • 1-BOC-4-(2-HYDROXYPHENYL)PIPERAZINE
    • AS-36809
    • 2-(4-Boc-1-piperazinyl)phenol
    • CS-0060948
    • FT-0730672
    • AKOS014476251
    • YSJQUDZWTWSGNT-UHFFFAOYSA-N
    • 1-Boc-4(2-hydroxyphenyl)-piperazine
    • EN300-204410
    • A820818
    • 313657-51-1
    • SCHEMBL2382922
    • tert-Butyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate
    • MFCD04115062
    • 1-(Hydroxyphenyl)-4-(tertbutyloxycarbonyl)piperazine
    • SY240392
    • 1,1-Dimethylethyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate (ACI); 1-(2-Hydroxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester; 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine; 4-(2-Hydroxyphenyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester; tert-Butyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate
    • DB-068448
    • MDL: MFCD04115062
    • Inchi: 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-10-8-16(9-11-17)12-6-4-5-7-13(12)18/h4-7,18H,8-11H2,1-3H3
    • InChI Key: YSJQUDZWTWSGNT-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C2C=CC=CC=2O)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 278.16300
  • Monoisotopic Mass: 278.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • PSA: 53.01000
  • LogP: 2.45220

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine (CAS 313657-51-1): A Comprehensive Overview

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine (CAS 313657-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as Boc-protected hydroxyphenyl piperazine, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, combining a hydroxyphenyl group with a tert-butoxycarbonyl (Boc)-protected piperazine moiety, make it a versatile building block in medicinal chemistry.

The Boc-protecting group in 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine is particularly noteworthy. This group is widely used in peptide synthesis and drug development due to its stability under basic conditions and ease of removal under acidic conditions. Researchers often search for "Boc-protected piperazine derivatives" or "hydroxyphenyl piperazine applications" to explore its utility in their projects. The compound's CAS 313657-51-1 is frequently queried in chemical databases, highlighting its importance in the field.

In recent years, the demand for 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine has increased due to its role in developing CNS-targeting drugs. The piperazine core is a common pharmacophore in many neuroactive compounds, and the hydroxyphenyl group can enhance binding affinity to specific receptors. This aligns with current trends in "neuropharmacology research" and "drug discovery for neurological disorders," making the compound highly relevant to modern therapeutic development.

The synthesis of 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine typically involves multi-step organic reactions, including Boc protection of the piperazine nitrogen and subsequent coupling with 2-hydroxyphenyl derivatives. Chemists often search for "synthesis of Boc-piperazine compounds" or "hydroxyphenyl piperazine derivatives preparation" to optimize these processes. The compound's purity and stability are critical factors, as they directly impact its performance in downstream applications.

From a commercial perspective, CAS 313657-51-1 is available through specialized chemical suppliers catering to pharmaceutical and research institutions. The global market for piperazine-based intermediates has grown steadily, driven by increasing R&D investments in drug discovery. Searches for "buy Boc-protected piperazine" or "313657-51-1 supplier" reflect this demand, particularly from regions with active pharmaceutical manufacturing sectors.

Quality control of 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine involves rigorous analytical techniques, including HPLC, NMR, and mass spectrometry. Researchers emphasize the importance of "characterization of piperazine derivatives" to ensure batch-to-batch consistency. The compound's solubility profile—typically soluble in organic solvents like DCM and DMF but less so in water—is another frequently searched aspect, as it influences formulation strategies.

Looking ahead, 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine is poised to remain relevant in chemical research. Its applications extend beyond pharmaceuticals to areas like material science and catalysis, where modified piperazine structures can serve as ligands or functional components. As the scientific community continues to explore "multifunctional piperazine compounds," this Boc-protected derivative will likely play a pivotal role in innovative solutions across multiple disciplines.

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